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Compound of Interest

Compound Name: 4-Methoxycyclohexanol

Cat. No.: B3421657

Introduction

The relentless pursuit of novel olfactory experiences is the cornerstone of the fragrance
industry. Perfumers and researchers are in constant search of new molecules that can impart
unique characteristics, enhance existing accords, and improve the performance of fragrance
compositions. Within the diverse family of alicyclic alcohols, 4-Methoxycyclohexanol (CAS
No. 18068-06-9) emerges as a molecule of interest, offering a subtle yet complex olfactory
profile with potential applications across a spectrum of fragranced products. This document
provides a comprehensive guide for researchers, scientists, and drug development
professionals on the application of 4-Methoxycyclohexanol in the fragrance industry. It delves
into its olfactory properties, chemical characteristics, and provides detailed protocols for its
incorporation and evaluation in various fragrance formulations.

Physicochemical Properties of 4-
Methoxycyclohexanol

A thorough understanding of the physicochemical properties of a fragrance ingredient is
paramount for its effective and safe application.
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Property Value Source
CAS Number 18068-06-9 [1]
Molecular Formula C7H1402 [1]
Molecular Weight 130.18 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 217 °C at 760 mmHg

- Soluble in organic solvents,
Solubility ) ) [2]
sparingly soluble in water.

Vapor Pressure Not readily available.

LogP Not readily available.

Olfactory Profile and Inferred Characteristics

Direct and detailed sensory data for 4-Methoxycyclohexanol is not extensively published.
However, based on available information and the olfactory characteristics of structurally
analogous compounds, a potential olfactory profile can be inferred.

One source describes the odor of 4-Methoxycyclohexanol as faint and sweet[2]. The broader
family of cyclohexanol derivatives exhibits a wide array of scent profiles, including herbal, floral,
and buttery notes for cyclohexyl ethers[3]. Specifically, substituted cyclohexanols are known for
their camphoraceous, minty, woody, and root-like odors[4]. Furthermore, certain novel
cyclohexanol compounds have been reported to possess strong and complex sweet, spicy,
woody, and vanilla notes[5].

Based on this, 4-Methoxycyclohexanol likely possesses a multifaceted character. Its profile is
anticipated to be:

e Primary Note: A soft, sweet, and slightly woody character. The methoxy group can contribute
a subtle ethereal and clean facet.

e Sub-notes: Potential for underlying green, herbaceous, or even faint floral nuances,
depending on the isomeric ratio (cis/trans).
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» Contribution to Blends: It is unlikely to be a dominant, high-impact material. Instead, its value
may lie in its ability to act as a blender and modifier, adding volume, smoothness, and a
clean, woody sweetness to a composition without overpowering other ingredients. It could
also serve to bridge floral and woody accords.

Application in Fragrance Formulations

The versatility of 4-Methoxycyclohexanol, inferred from its likely subtle and complex scent
profile, suggests its utility in a variety of fragrance applications.

Fine Fragrance

In fine fragrances, 4-Methoxycyclohexanol can be a valuable component in both masculine
and feminine compositions. Its potential woody and sweet facets could complement and
enhance fougére, chypre, and oriental accords.

Workflow for Incorporation into a Fine Fragrance Base:

\\\\\\\\\\\\\

Click to download full resolution via product page
Workflow for incorporating 4-Methoxycyclohexanol into a fine fragrance.
Protocol for Fine Fragrance Application:

o Preparation of a 10% Stock Solution: Accurately weigh 10g of 4-Methoxycyclohexanol and
add it to 90g of high-purity perfumer's alcohol (ethanol). Mix until fully dissolved. This dilution
allows for more precise and controlled additions to a fragrance concentrate.
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Initial Accord Formulation: Create a simple accord (e.g., a woody accord with sandalwood,
cedarwood, and vetiver, or a floral accord with jasmine, rose, and lily of the valley) that you
wish to modify or enhance.

Incremental Incorporation: Using a pipette, add the 10% 4-Methoxycyclohexanol solution
to the accord in small, measured increments (e.g., starting with 1% of the total accord
weight).

Olfactory Evaluation: After each addition, dip a smelling strip into the blend and evaluate the
fragrance at different stages of evaporation (top, middle, and base notes). Note any changes
in the overall scent profile, such as increased smoothness, enhanced sweetness, or the
emergence of new facets.

Optimization: Continue adding the 4-Methoxycyclohexanol solution until the desired effect
is achieved. Be mindful not to overdose, which could flatten the composition.

Maturation: Once the final composition is determined, allow the fragrance concentrate to
mature for a minimum of 48 hours in a cool, dark place. This allows the different ingredients
to meld and harmonize.

Final Evaluation: After maturation, conduct a final evaluation of the fragrance on a smelling
strip and on the skin to assess its performance and character.

Personal Care Products (Creams, Lotions, Shampoos)

In personal care applications, fragrance ingredients must be stable in various product bases

and not cause discoloration or other undesirable effects. The relatively stable ether linkage in
4-Methoxycyclohexanol suggests it may perform well in these applications. Its subtle scent
profile can provide a clean and pleasant background aroma.

Protocol for Incorporation into a Cream Base:

o Base Preparation: Prepare the cream or lotion base according to the standard manufacturing
procedure.

e Fragrance Dosing: In a separate vessel, weigh the required amount of neat 4-
Methoxycyclohexanol. The typical use level for a fragrance ingredient in a lotion is between
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0.1% and 1.0%.

» Addition to the Base: Add the 4-Methoxycyclohexanol to the cream base during the cool-
down phase (typically below 40°C) with gentle, continuous stirring to ensure uniform
distribution. Adding it at a lower temperature minimizes the risk of volatilization and potential
degradation.

e Homogenization: Ensure the final product is thoroughly homogenized.

 Stability Testing: Store samples of the fragranced cream at different temperature and light
conditions (e.g., 4°C, 25°C, 40°C, and under UV light) to assess stability over time.[6][7]

Household and Cleaning Products

For household products, fragrance ingredients need to be robust and effective at masking base
odors. The potential for woody and clean notes in 4-Methoxycyclohexanol makes it a
candidate for use in fabric softeners, all-purpose cleaners, and air fresheners.

Performance and Stability Evaluation

Thorough evaluation of a new fragrance ingredient is critical to ensure its performance and
stability in the final product.

Sensory Panel Evaluation

A trained sensory panel is essential for obtaining objective and reproducible data on the
olfactory properties of 4-Methoxycyclohexanol.

Workflow for Sensory Panel Evaluation:
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Workflow for the sensory evaluation of a new fragrance ingredient.
Protocol for Sensory Panel Evaluation:

o Panelist Selection: Select a panel of at least 10-15 individuals who have been screened for
their olfactory acuity and ability to describe scents.

e Training: Train the panelists on a range of standard odor descriptors (e.g., woody, floral,
fruity, green, spicy) using reference materials.

o Sample Preparation: Prepare coded samples of 4-Methoxycyclohexanol at different
concentrations (e.g., 1%, 5%, and 10% in ethanol) and a blank control (ethanol only).
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» Evaluation: In a well-ventilated, odor-free room, present the samples to the panelists on
smelling strips in a randomized and blind manner.

o Data Collection: Ask panelists to describe the odor using the trained descriptors and to rate
the intensity of the scent on a labeled magnitude scale (e.s., 0 = no odor, 5 = very strong
odor).

o Data Analysis: Analyze the collected data to identify the most frequently used descriptors
and the average intensity ratings. This will form the basis of the detailed olfactory profile.

Stability Testing

Stability testing is crucial to ensure that the fragrance containing 4-Methoxycyclohexanol
maintains its intended character and that the product itself remains stable over its shelf life.[8]

Protocol for Accelerated Stability Testing in a Cosmetic Base:

o Sample Preparation: Prepare samples of the final product (e.g., lotion, shampoo) containing
4-Methoxycyclohexanol and a control sample without the fragrance.

» Storage Conditions: Store the samples under various conditions to accelerate aging:

[e]

Elevated temperature: 40°C and 50°C

o

Refrigerated: 4°C

[¢]

Room temperature: 25°C

o

Freeze-thaw cycles: 24 hours at -10°C followed by 24 hours at 25°C, repeated for three
cycles.

o

Light exposure: Under a UV lamp.

» Evaluation Intervals: Evaluate the samples at regular intervals (e.g., 1, 2, 4, 8, and 12
weeks).

e Parameters to Assess:
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o Olfactory Changes: Smell the samples and note any changes in the fragrance profile (e.g.,
loss of top notes, development of off-odors).

o Physical Changes: Observe any changes in color, viscosity, pH, and phase separation of
the product base.

o Data Interpretation: Compare the results of the samples stored under accelerated conditions
to the room temperature sample to predict the long-term stability of the product.

Safety and Regulatory Considerations

As with any chemical ingredient, it is essential to handle 4-Methoxycyclohexanol with
appropriate safety precautions and to be aware of the relevant regulatory frameworks.

e Handling: Standard laboratory safety practices should be followed, including the use of
personal protective equipment (gloves, safety glasses). The material should be handled in a
well-ventilated area.

o Safety Data: According to the Globally Harmonized System (GHS) classifications, 4-
Methoxycyclohexanol may cause skin irritation (H315), serious eye irritation (H319), and
respiratory irritation (H335)[1].

e Regulatory Status: The use of fragrance ingredients in cosmetic products is subject to
regulations and guidelines from bodies such as the International Fragrance Association
(IFRA) and regional regulatory agencies (e.g., the European Chemicals Agency - ECHA). It
is the responsibility of the formulator to ensure that the use of 4-Methoxycyclohexanol
complies with all applicable regulations and that a comprehensive safety assessment is
conducted for the final product.

Conclusion

4-Methoxycyclohexanol presents an intriguing profile for the fragrance industry. While
detailed olfactory information is still emerging, its inferred sweet, woody, and clean
characteristics suggest its potential as a versatile modifier and blender in a range of fragrance
applications. The protocols outlined in this document provide a systematic approach for
researchers and formulators to explore the potential of 4-Methoxycyclohexanol, from initial
olfactory evaluation to its incorporation and stability testing in finished products. As with any
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new ingredient, a thorough and data-driven approach is key to unlocking its full creative and
technical potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for 4-
Methoxycyclohexanol in the Fragrance Industry]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3421657#application-of-4-
methoxycyclohexanol-in-the-fragrance-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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